N-(3-(6-(4-methylpiperazin-1-yl)pyridazin-3-yl)phenyl)-2-oxo-2H-chromene-3-carboxamide

• IUPAC Name: N-[3-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl]-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C25H23N5O3/c1-29-11-13-30(14-12-29)23-10-9-21(27-28-23)17-6-4-7-19(15-17)26-24(31)20-16-18-5-2-3-8-22(18)33-25(20)32/h2-10,15-16H,11-14H2,1H3,(H,26,31)
• InChI Key: AHMJTSUUVXPSID-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=NN=C(C=C2)C3=CC(=CC=C3)NC(=O)C4=CC5=CC=CC=C5OC4=O
• Molecular Formula: C25H23N5O3
• Molecular Weight: 441.5 g/mol
• CAS No.: 899759-14-9

Description

N-(3-(6-(4-methylpiperazin-1-yl)pyridazin-3-yl)phenyl)-2-oxo-2H-chromene-3-carboxamide is a useful research compound. Its molecular formula is C25H23N5O3 and its molecular weight is 441.491. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Potential PET Agent for Imaging of IRAK4 Enzyme in Neuroinflammation

A study focused on the synthesis of a derivative compound aimed at imaging IRAK4 enzyme in neuroinflammation through PET. The compound was synthesized with high radiochemical yield and purity, indicating its potential as a PET imaging agent for neuroinflammatory conditions (Xiaohong Wang et al., 2018).

Antimicrobial Activity of Chromenone Derivatives

Another research explored the synthesis and in vitro microbiological evaluation of novel chromenone derivatives, showcasing their potential antimicrobial activity against different bacterial and fungal strains. This highlights the compound's relevance in the development of new antimicrobial agents (M. Ghashang et al., 2015).

Molecular Docking Studies for Breast Cancer

Molecular docking studies on chromenone derivatives for breast cancer reveal a promising avenue for cancer therapy. The synthesized compounds showed high activity towards the breast cancer cell line MCF-7, suggesting their potential in cancer treatment strategies (Ghada E. Abd El Ghani et al., 2022).

Synthesis of Amides for Antileukemic Agents

Research into the synthesis of new amides containing an N-methylpiperazine fragment aimed at developing antileukemic agents. This study contributes to the ongoing search for effective treatments for leukemia (E. Koroleva et al., 2011).